Cas no 1361504-43-9 (5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361504-43-9
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4966521
• Update Time: 2025-10-13

5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-6-1-9(13(17)10(16)3-6)8-2-7(15)5-18-11(8)4-12(19)20/h1-3,5H,4H2,(H,19,20)
• InChI Key： GOYYLTPCTQFCIL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(=CN=C1CC(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 350.920139 g/mol
• Monoisotopic Mass: 348.923089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 351.0

Additional information on 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

Introduction to 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic Acid (CAS No. 1361504-43-9)

5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 1361504-43-9, is a derivative of pyridine and features a unique structural configuration that makes it of considerable interest for various applications in medicinal chemistry and drug development.

The molecular structure of 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid consists of a pyridine ring substituted with a chloro group at the 5-position and a trichlorophenyl group at the 3-position. Additionally, the presence of an acetic acid moiety at the 2-position contributes to its reactivity and potential biological activity. This specific arrangement of functional groups suggests that the compound may exhibit properties suitable for use as an intermediate in the synthesis of more complex molecules or as a lead compound in the discovery of new therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of chloro and trichlorophenyl substituents is particularly noteworthy, as these groups are known to enhance the binding affinity and selectivity of molecules towards certain biological targets. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors in ways that modulate various physiological processes.

One of the most compelling aspects of 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid is its potential as a scaffold for drug discovery. Researchers have been investigating its ability to serve as a precursor for more complex molecules that could target specific diseases. The acetic acid group, in particular, provides a versatile handle for further chemical modifications, allowing chemists to tailor the compound's properties to meet specific requirements.

The synthesis of 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2,3,5-trichlorobenzaldehyde and 5-chloropyridine, which are then coupled through condensation reactions to form the desired pyridine derivative. Subsequent functionalization steps introduce the acetic acid moiety at the 2-position.

The chemical reactivity of this compound makes it a valuable tool for synthetic chemists. Its ability to participate in various types of reactions, including nucleophilic substitution and condensation reactions, allows for the creation of a wide range of derivatives. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques.

In terms of biological activity, preliminary studies on 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid have shown promising results in several areas. For example, researchers have observed that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This suggests that it may have therapeutic potential in conditions where inflammation plays a significant role.

The structural features of this compound also make it an attractive candidate for further investigation in the field of antiviral and anticancer research. The presence of multiple halogen atoms enhances its ability to interact with biological targets through hydrophobic and electrostatic interactions. Additionally, the acetic acid group provides a site for covalent binding to proteins or other biomolecules.

The synthesis and characterization of new analogs derived from 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid continue to be an active area of research. By systematically modifying its structure, scientists aim to identify compounds with improved pharmacological properties such as enhanced potency, selectivity, and reduced toxicity. Advances in computational chemistry have also facilitated the design of novel derivatives by predicting their binding affinities and metabolic stability.

The industrial significance of this compound cannot be overstated. Its use as an intermediate in pharmaceutical manufacturing underscores its importance in drug development pipelines. As demand for innovative therapies grows, compounds like 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid will continue to play a crucial role in meeting these challenges.

In conclusion, 5-Chloro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361504-43-9) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for creating new therapeutic agents targeting various diseases. As research progresses，this compound will likely continue to be explored for its pharmacological properties，contributing to advancements in medicine and biotechnology.